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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethylhexyl cyanoacetate is a versatile and highly valuable building block in organic

synthesis.[1] This clear, colorless to light yellow liquid is characterized by a unique molecular

architecture featuring a cyano group, an ester, and a branched alkyl chain. This combination of

functional groups, particularly the activated methylene group situated between the electron-

withdrawing cyano and carbonyl moieties, makes it a potent reagent for the formation of new

carbon-carbon bonds.[1] Its 2-ethylhexyl chain imparts increased solubility in organic solvents

and lower volatility compared to its shorter-chain analogs, which enhances its handling and

reaction characteristics in various experimental settings.[1] This guide provides a

comprehensive overview of the chemical properties, structure, synthesis, and key applications

of 2-ethylhexyl cyanoacetate, with a focus on its utility in pharmaceutical and materials

science research.

Chemical Structure and Properties
2-Ethylhexyl cyanoacetate is an organic ester with the chemical formula C₁₁H₁₉NO₂.[2] Its

structure is characterized by a cyanoacetic acid backbone esterified with a 2-ethylhexyl alcohol.
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Reactants

Reaction Conditions Process Purification Product

Cyanoacetic Acid

Esterification

2-Ethylhexanol

Acid Catalyst (e.g., p-TSA)

Solvent (e.g., Toluene)

Reflux with Dean-Stark Trap Work-up (Neutralization & Washing) Vacuum Distillation 2-Ethylhexyl Cyanoacetate
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Step 1: Enolate Formation

Step 2: Nucleophilic Attack

Step 3: Protonation

Step 4: Dehydration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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